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Compound of Interest

Compound Name: Boc-Dap-OH

Cat. No.: B558336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-α-tert-Butoxycarbonyl-L-2,3-diaminopropionic acid, commonly abbreviated as Boc-Dap-OH,

is a non-canonical amino acid derivative that serves as a crucial building block in synthetic

chemistry.[1] Its unique structure, featuring a Boc-protected α-amino group and a free β-amino

group, makes it a versatile tool for introducing specific functionalities into peptides and other

complex molecules.[1] This guide provides an in-depth overview of the physical and chemical

properties of Boc-Dap-OH, along with relevant experimental protocols and its role in synthetic

workflows.

Core Chemical and Physical Properties
Boc-Dap-OH is a white to off-white solid at room temperature.[2] The quantitative physical and

chemical properties are summarized in the tables below for ease of reference and comparison.

Table 1: General and Identification Properties of Boc-Dap-OH
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Property Value

IUPAC Name
(2S)-2-[(tert-butoxycarbonyl)amino]-3-

aminopropanoic acid[3]

Common Synonyms

Boc-L-Dap-OH, (S)-3-Amino-2-(tert-

butoxycarbonylamino)propanoic acid, Nα-Boc-L-

2,3-diaminopropionic acid[2][3]

CAS Number 73259-81-1[2][4]

Molecular Formula C₈H₁₆N₂O₄[2][5]

Molecular Weight 204.22 g/mol [2][3][5]

SMILES
CC(C)(C)OC(=O)N--INVALID-LINK--C(O)=O[2]

[4]

InChI Key KRJLRVZLNABMAT-YFKPBYRVSA-N[2][4]

Table 2: Physicochemical Data for Boc-Dap-OH

Property Value

Appearance White to Off-White Solid[2]

Melting Point 210 °C (decomposes)[2][4]

Boiling Point 364.4 ± 37.0 °C (Predicted)[2]

Density 1.189 ± 0.06 g/cm³ (Predicted)[2]

pKa 2.88 ± 0.16 (Predicted)[2]

Optical Rotation ([α]20/D) +5.5° ± 1° (c=1% in methanol:water 1:1)[2][4]

Solubility

DMSO (Slightly, requires heating and

sonication), Water (Sparingly, requires heating

and sonication)[2]

Storage Temperature
2-8°C, in an inert atmosphere, kept in a dark

place[2]
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Logical Structure and Synthetic Utility
Boc-Dap-OH is derived from the amino acid L-2,3-diaminopropionic acid. The strategic

placement of the acid-labile tert-butoxycarbonyl (Boc) protecting group on the α-amino group is

fundamental to its utility. This protection scheme leaves the β-amino group available for further

chemical modification, making Boc-Dap-OH an essential precursor for creating orthogonally

protected diaminopropionic acid derivatives, such as Fmoc-Dap(Boc)-OH or Boc-Dap(Fmoc)-

OH, which are widely used in peptide synthesis.[1][6]
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L-2,3-Diaminopropionic Acid (Dap)
Protection Strategy

Resulting Derivative

H₂N-CH(COOH)-CH₂-NH₂

Selective Protection
of α-amino group

 Reacts with 

Boc Group
(tert-butoxycarbonyl)

Boc-HN-CH(COOH)-CH₂-NH₂

(Boc-Dap-OH)

 Yields 
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Solid Support Resin

Boc-AA₁-Resin
(First amino acid coupled)

 Couple first AA 

Step 1: Deprotection
(TFA in DCM)

Step 2: Neutralization
(DIEA in DCM)

H₂N-AA₁-Resin

Step 3: Coupling
(Boc-Dap-OH + DCC/HOBt)

Boc-Dap(NH₂)-AA₁-Resin

Further Chain Elongation
(Repeat Steps 1-3)

Side-Chain Modification
(At β-amino group)

Final Cleavage
(e.g., HF)

H₂N-Dap(NH₂)-AA₁-COOH
(Final Peptide)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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